Cas no 1396863-44-7 (1-{3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-{3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 1396863-44-7
• MF: C₁₇H₁₇N₅O₄S
• MW: 387.412981748581
• CID: 6287900
• PubChem ID: 71793998
• Update Time: 2025-06-08

1-{3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• 1-((3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one
• 1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one
• 1-{[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• AKOS024544456
• 1396863-44-7
• VU0541073-1
• 1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]-3-pyrrolidin-1-ylsulfonylpyridin-2-one
• F6247-1560

• Inchi： 1S/C17H17N5O4S/c23-17-14(27(24,25)22-10-3-4-11-22)7-5-9-21(17)12-15-19-16(20-26-15)13-6-1-2-8-18-13/h1-2,5-9H,3-4,10-12H2
• InChI Key： YHCDKPXVPFIPRE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC2=NC(C3C=CC=CN=3)=NO2)C1=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 387.10012521g/mol
• Monoisotopic Mass: 387.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Additional information on 1-{3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one

Introduction to Compound with CAS No. 1396863-44-7 and Its Applications in Chemical Biology

Compound with the CAS number 1396863-44-7 is a highly specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular formula, 1-{3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one, encompasses a complex arrangement of heterocyclic rings and functional groups that contribute to its remarkable biological activity. This compound has been extensively studied for its potential applications in drug discovery and therapeutic development, particularly in the modulation of key biological pathways.

The core structure of this compound features a dihydropyridinone scaffold, which is well-known for its role in various pharmacological applications. The presence of a pyridine ring and a pyrrolidine sulfonamide moiety further enhances its interaction with biological targets. Specifically, the pyridin-2-yl group and the 1,2,4-oxadiazol moiety contribute to the compound's ability to bind to specific enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate inflammatory pathways, particularly those involving nuclear factor kappa B (NF-κB) and other transcription factors. The compound with CAS No. 1396863-44-7 has shown significant promise in this regard. Studies have demonstrated that it can inhibit the activation of NF-κB, thereby reducing inflammation and potentially treating conditions such as arthritis and autoimmune diseases. The mechanism of action involves the interference with key signaling molecules that are critical for NF-κB activation.

Additionally, the pyrrolidine-1-sulfonyl group in the molecule plays a crucial role in its biological activity. This functional group is known to enhance binding affinity to biological targets by forming stable interactions through hydrogen bonding and electrostatic forces. The sulfonamide moiety is particularly effective in modulating enzyme activity, making it an attractive feature for drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the expertise required in organic chemistry but also underscore the importance of innovative methodologies in drug development.

Recent research has also explored the potential of this compound as an anti-cancer agent. Studies have shown that it can induce apoptosis in certain cancer cell lines by inhibiting key survival pathways. The ability of the compound to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive candidate for further development.

The pharmacokinetic properties of this compound are another area of interest. Initial studies have indicated that it exhibits good solubility in water, which is essential for its absorption and distribution within the body. Furthermore, its stability under physiological conditions suggests that it could be suitable for oral administration, making it more accessible for therapeutic use.

In conclusion, compound with CAS No. 1396863-44-7 represents a significant advancement in the field of chemical biology. Its unique structure and functional properties make it a versatile tool for drug discovery and therapeutic development. With ongoing research focusing on its mechanisms of action and potential applications in various diseases, this compound is poised to play a crucial role in future medical innovations.